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Compound of Interest

Compound Name: 9-Decenal

Cat. No.: B1583488

An In-Depth Technical Guide to the Olfactive Profile of 9-Decenal

Abstract

9-Decenal (CAS No. 39770-05-3, FEMA No. 3912) is an unsaturated aldehyde recognized for
its significant contribution to the flavor and fragrance industries.[1][2][3][4] This technical guide
provides a comprehensive analysis of its olfactive profile, physicochemical properties, and the
experimental methodologies used for its characterization. The document details the standard
analytical workflow for Gas Chromatography-Olfactometry (GC-O) and illustrates the canonical
olfactory signal transduction pathway relevant to the perception of such aldehydes. This guide
is intended for researchers, scientists, and professionals in drug development and sensory
science, offering a foundational understanding of 9-Decenal's sensory attributes.

Chemical and Physical Properties

9-Decenal is a C10 aldehyde with the molecular formula C10H180.[1][3] Its chemical structure
features a terminal double bond, which contributes to its distinct olfactive characteristics. A
summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of 9-Decenal
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Property Value Reference
Molecular Formula C10H180 [1]
Molecular Weight 154.25 g/mol [1]

CAS Number 39770-05-3 [11[3]
FEMA Number 3912 [113]14]
Appearance Colorless to pale yellow liquid [1]

Purity >98.0% [1][5]
Boiling Point 211.0 °C at 760 mmHg [1][5]

Vapor Pressure

0.115 mmHg at 25.0 °C

(estimated)

[5]

Flash Point

208.0 °F (97.78 °C) TCC

[5]

Specific Gravity

0.839 - 0.845 at 25 °C

[1]

Refractive Index

1.437-1.443 at 20 °C

[1]

Solubility

Insoluble in water; Soluble in

alcohol

[1]5]

| logP (o/w) | 3.562 (estimated) |[5] |

Olfactive Profile

The scent of 9-Decenal is complex and multifaceted. It is primarily categorized within the

aldehydic olfactive family.[1] The profile is consistently described as having a powerful, fresh,

and citrusy character, often compared to orange peel and juicy citrus pulp.[2] This primary

citrus note is complemented by green, waxy, and subtle floral (rosy, orris) undertones.[1][5][6]

Table 2: Olfactive Profile Descriptors for 9-Decenal
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Descriptor Nuance/Commentary Reference
Primary Aldehydic, Citrus [11[2][5]
Secondary Green, Waxy, Fresh [1][2]

) Floral (Dewy Rose), Orris,
Tertiary ) [5]1[6]
Fruity (Melon)

| Overall Impression | Powerful, bright, clean, with a juicy sweetness |[2] |

Experimental Protocols for Olfactive Analysis

The characterization of potent aroma compounds like 9-Decenal is predominantly achieved
using Gas Chromatography-Olfactometry (GC-0O).[7][8] This technique combines the high-
resolution separation of gas chromatography with the sensitivity of the human nose, which acts
as a biological detector.[3][9]

Gas Chromatography-Olfactometry (GC-O)

Objective: To separate volatile compounds from a sample and identify which are odor-active.
Methodology:

o Sample Preparation: A sample containing 9-Decenal (e.g., a fragrance oil or a food extract)
is prepared. For complex matrices, a preliminary extraction using a low-temperature, high-
vacuum method like Solvent Assisted Flavour Evaporation (SAFE) is employed to isolate
volatiles without thermal degradation.[7]

 Injection: A precise volume of the prepared sample is injected into the GC inlet, which is
heated to ensure rapid volatilization.

o Chromatographic Separation: The volatilized compounds travel through a capillary column
(e.g., HP-5MS) propelled by an inert carrier gas (Helium).[9] The column's stationary phase
separates the compounds based on their boiling points and chemical properties. A typical
temperature program might be: start at 37°C, ramp to 100°C at 3.5°C/min, then ramp to
250°C at 15°C/min.[9]
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» Effluent Splitting: At the end of the column, the effluent is split. One portion is directed to a
conventional chemical detector, typically a Mass Spectrometer (MS), for chemical
identification. The other portion is directed to a heated sniffing port.[3]

o Olfactometric Detection: A trained sensory panelist or assessor sniffs the effluent from the
sniffing port. The assessor records the time, duration, intensity, and a qualitative description
of any perceived odor.[8][9]

o Data Analysis: The data from the MS (a chromatogram) and the olfactometry assessment
(an aromagram) are correlated. Peaks in the chromatogram that correspond to a perceived
odor event are identified as odor-active compounds. The structure of 9-Decenal would be
confirmed by its mass spectrum and retention time.

Detection Data Analysis

Chromatogram
Data Correlation
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Caption: Workflow for Gas Chromatography-Olfactometry (GC-O) Analysis.

Aroma Extract Dilution Analysis (AEDA)

To quantify the potency of an odorant, GC-O is often combined with a dilution technique like
AEDA.

Methodology:
e The initial sample extract is serially diluted (e.g., 1:2, 1:4, 1:8, etc.).[8]

o Each dilution is analyzed using the GC-O protocol described above.
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e The Flavor Dilution (FD) factor is determined, which is the highest dilution at which an odor is
still detectable by the assessor.

o Compounds with higher FD factors are considered more potent contributors to the overall
aroma of the sample.

Biological Interaction: Olfactory Signal
Transduction

The perception of 9-Decenal, like any odorant, begins with its interaction with Olfactory
Receptors (ORs) located on the cilia of Olfactory Sensory Neurons (OSNSs) in the nasal cavity.
While the specific OR that binds 9-Decenal is not publicly documented, the downstream
signaling cascade is well-understood and follows a canonical pathway.

Mechanism:

Binding: 9-Decenal, a volatile molecule, binds to a specific G-protein coupled receptor
(GPCR) on an OSN.

* G-Protein Activation: This binding event causes a conformational change in the receptor,
activating the associated G-protein (Golf).

o Adenylyl Cyclase Activation: The activated G-protein stimulates adenylyl cyclase, which
catalyzes the conversion of ATP to cyclic AMP (CAMP).

¢ lon Channel Opening: CAMP acts as a second messenger, binding to and opening cyclic
nucleotide-gated (CNG) ion channels.

o Depolarization: The opening of these channels allows an influx of cations (Na* and Caz?*),
leading to the depolarization of the OSN membrane.

o Action Potential: If this depolarization reaches a certain threshold, it triggers an action
potential.

¢ Signal Transmission: The action potential propagates along the neuron's axon to the
olfactory bulb in the brain, where the signal is processed, leading to the perception of the
smell.
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Caption: The canonical olfactory signal transduction pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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